Cas no 2229107-58-6 (1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229107-58-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6475801
• PubChem ID: 165866852
• Update Time: 2025-10-29

1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine
• 2229107-58-6
• EN300-1797785

• Inchi： 1S/C11H14N2O3/c1-12-11(5-6-11)9-4-3-8(16-2)7-10(9)13(14)15/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： IYUVSPUHYSMREY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])C1(CC1)NC

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.1Ų

Additional information on 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine

1-(4-Methoxy-2-Nitrophenyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound CAS No. 2229107-58-6, also known as 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine consists of a cyclopropane ring attached to a substituted phenyl group. The phenyl ring is further substituted with a methoxy group at the para position and a nitro group at the ortho position, which introduces significant electronic effects into the molecule. The presence of these substituents not only enhances the compound's reactivity but also provides opportunities for selective chemical transformations.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The cyclopropane ring, known for its inherent strain, can act as a platform for creating bioactive molecules with unique pharmacokinetic properties. Researchers have explored the potential of this compound in designing drugs targeting specific cellular pathways, such as those involved in inflammation and neurodegenerative diseases.

In terms of synthesis, the preparation of CAS No. 2229107-58-6 involves a multi-step process that typically begins with the formation of the substituted phenyl ring followed by its coupling with a cyclopropane derivative. The use of advanced catalytic methods and green chemistry principles has made this synthesis more efficient and environmentally friendly.

The application of this compound extends beyond pharmaceuticals. It has been investigated for its role in materials science, particularly in the development of advanced polymers and nanomaterials. The electronic properties introduced by the methoxy and nitro groups make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine. Quantum mechanical calculations have revealed that the compound exhibits unique charge transfer characteristics, which are critical for its performance in electronic applications.

In conclusion, CAS No. 2229107-58-6, or 1-(4-methoxy-2-nitrophenyl)-N-methylcyclopropan-1-amine, stands as a testament to the ongoing innovation in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its significance in contemporary chemical research.